Cas no 15930-98-0 (1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI))

• Product Name: 1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI)
• CAS No: 15930-98-0
• MF: C₂₀H₂₄ClNS
• MW: 345.929263114929
• CID: 160543
• PubChem ID: 6444706
• Update Time: 2025-04-19

1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(2-ethyl-9H-thioxanthen-9-ylidene)-N,N-dimethyl-, hydrochloride, (Z)- (9CI)
• (3Z)-3-(2-ethylthioxanthen-9-ylidene)-N,N-dimethylpropan-1-amine,hydrochloride
• Thioxanthene-delta(sup 9,gamma)-propylamine, N,N-dimethyl-2-ethyl-, hydrochloride, hydrate, (Z)-, (2:2:1)
• 15930-98-0
• cis-N,N-Dimethyl-2-ethylthioxanthene-delta(sup 9,gamma)-propylamine hydrochloride H2O (2:2:1)

• Inchi： 1S/C20H23NS.ClH/c1-4-15-11-12-20-18(14-15)16(9-7-13-21(2)3)17-8-5-6-10-19(17)22-20;/h5-6,8-12,14H,4,7,13H2,1-3H3;1H/b16-9-;
• InChI Key： QKDDHPGGXGNJKN-LFMIJCLESA-N
• SMILES： Cl.S1C2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(CC)C=CC1=2

Computed Properties

• Exact Mass: 345.13202
• Monoisotopic Mass: 345.131798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5

Experimental Properties

• Boiling Point: 436.4°Cat760mmHg
• Flash Point: 217.7°C
• PSA: 3.24